2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one

• IUPAC Name: 2-anilino-5,6-dihydro-4H-1,3-benzothiazol-7-one
• InChI: InChI=1S/C13H12N2OS/c16-11-8-4-7-10-12(11)17-13(15-10)14-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,14,15)
• InChI Key: OGVFVNIQFZNODA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)SC(=N2)NC3=CC=CC=C3
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one (ABTO) is a compound that has gained significant attention in scientific research due to its potential applications in various fields. ABTO belongs to the family of benzothiazole derivatives, which have been widely studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors in the body. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. This compound has also been shown to bind to the amyloid-beta peptide, which is believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. For example, this compound has been shown to have antioxidant activity, which can protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory activity, which can reduce inflammation in the body. Additionally, this compound has been shown to have antiproliferative activity, which can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one has several advantages for lab experiments, including its ease of synthesis, stability, and diverse biological activities. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity. These limitations can be overcome by modifying the structure of this compound or by using alternative solvents or delivery methods.

Future Directions

There are several future directions for the research on 2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one, including the development of more potent derivatives with improved solubility and bioavailability, the investigation of its potential applications in other fields, such as agriculture and energy, and the elucidation of its mechanism of action. Additionally, the use of this compound as a fluorescent probe for the detection of other analytes, such as proteins and nucleic acids, is an area of active research.

Synthesis Methods

The synthesis of 2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one can be achieved through several methods, including the reaction of 2-aminobenzothiazole with aniline and acetic anhydride in the presence of a catalyst. Another method involves the reaction of 2-aminobenzothiazole with aniline and 4-chloro-3-nitrobenzoyl chloride in the presence of a base. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.

Scientific Research Applications

2-anilino-5,6-dihydro-1,3-benzothiazol-7(4H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound and its derivatives have shown promising activity against several diseases, such as cancer, Alzheimer's disease, and diabetes. In materials science, this compound has been used as a building block for the synthesis of novel materials, such as polymers and dendrimers. In environmental science, this compound has been used as a fluorescent probe for the detection of heavy metal ions in water.